![molecular formula C20H20ClN3O6S B298827 {4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetic acid](/img/structure/B298827.png)
{4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
{4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetic acid, also known as CPCCAPE, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
{4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetic acid exerts its therapeutic effects by modulating various signaling pathways involved in cell growth, apoptosis, and inflammation. This compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in cancer cell invasion and metastasis. This compound also activates the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating glucose and lipid metabolism. Furthermore, this compound inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells by activating caspase-3 and caspase-9. This compound has also been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest at the G2/M phase. Additionally, this compound has been shown to reduce oxidative stress and inflammation by increasing the activity of antioxidant enzymes and reducing the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using {4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetic acid in lab experiments is its high yield synthesis method. This compound is also stable under normal laboratory conditions, making it easy to store and handle. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy in vivo.
Future Directions
Future research on {4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetic acid could focus on its potential therapeutic applications in other diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, further studies could investigate the pharmacokinetics and pharmacodynamics of this compound in vivo to determine its optimal dosing and administration. Furthermore, research could explore the use of this compound in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
{4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetic acid is synthesized by reacting 4-(2-carboxyphenoxy)acetic acid with 4-chlorobenzene sulfonyl chloride, followed by reaction with pyrrolidine-2-carboxylic acid hydrazide. The resulting compound is then treated with acetic anhydride to obtain this compound in high yield.
Scientific Research Applications
{4-[2-({1-[(4-Chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]phenoxy}acetic acid has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. Research has shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and blocking angiogenesis. Additionally, this compound has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Studies have also shown that this compound can improve glucose tolerance and insulin sensitivity in diabetic animal models.
properties
Molecular Formula |
C20H20ClN3O6S |
---|---|
Molecular Weight |
465.9 g/mol |
IUPAC Name |
2-[4-[(E)-[[1-(4-chlorophenyl)sulfonylpyrrolidine-2-carbonyl]hydrazinylidene]methyl]phenoxy]acetic acid |
InChI |
InChI=1S/C20H20ClN3O6S/c21-15-5-9-17(10-6-15)31(28,29)24-11-1-2-18(24)20(27)23-22-12-14-3-7-16(8-4-14)30-13-19(25)26/h3-10,12,18H,1-2,11,13H2,(H,23,27)(H,25,26)/b22-12+ |
InChI Key |
AFHIIKYWYKINML-WSDLNYQXSA-N |
Isomeric SMILES |
C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)N/N=C/C3=CC=C(C=C3)OCC(=O)O |
SMILES |
C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)NN=CC3=CC=C(C=C3)OCC(=O)O |
Canonical SMILES |
C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)NN=CC3=CC=C(C=C3)OCC(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.